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Compound of Interest

Compound Name: Rizatriptan N-oxide

Cat. No.: B023230

This guide provides essential safety and logistical information for the proper disposal of
Rizatriptan N-oxide (CAS No. 260435-42-5), ensuring the safety of laboratory personnel and
compliance with environmental regulations. Researchers, scientists, and drug development
professionals should adhere to these procedures to manage waste containing this compound.

Compound Identification and Hazard Assessment

Rizatriptan N-oxide is a metabolite and potential impurity of Rizatriptan.[1][2] It is important to
handle this compound with care, as safety data sheets (SDS) present conflicting hazard
information. One source classifies it as harmful if swallowed (Acute toxicity, oral - Category 4),
a cause of skin and serious eye irritation, and potentially causing respiratory irritation.[3]
Another source indicates it is not classified as hazardous under the Globally Harmonized
System (GHS).[4] Due to this discrepancy, it is crucial to apply precautionary handling and
disposal measures.
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Property Data

N,N-dimethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1H-

indole-3-ethanamine N-oxide

Chemical Name

CAS Number 260435-42-5[3]
Molecular Formula C15H19N50
Appearance Solid

Varies by supplier. May be classified as: Acute
toxicity, oral (Category 4); Skin irritation
o (Category 2); Serious eye irritation (Category
Hazard Classifications - o )
2A); Specific target organ toxicity - single
exposure (Category 3), Respiratory tract

irritation.

Store in a tightly closed container in a dry, cool,
Storage and well-ventilated place. Recommended

storage at -10°C in a dry area.

Incompatibilities Strong oxidizing agents.

Carbon oxides (CO, C0O2), Nitrogen oxides
(NOx).

Combustion Products

Personal Protective Equipment (PPE) and Handling

Before handling Rizatriptan N-oxide for disposal, all personnel must be equipped with
appropriate PPE to minimize exposure risk.

e Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be
inspected before use and disposed of properly after.

o Eye/Face Protection: Wear safety glasses with side-shields or a face shield, approved under
standards such as NIOSH (US) or EN 166 (EU).

» Skin and Body Protection: Wear a complete chemical-protective suit and ensure that the type
of equipment is appropriate for the concentration and amount of the substance.
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» Respiratory Protection: If dust formation is likely, use a particle respirator (e.g., P95 or P1).

Step-by-Step Disposal Protocol

Disposal of Rizatriptan N-oxide must comply with all federal, state, and local environmental
regulations. Under no circumstances should this chemical be disposed of down the drain or in
regular trash.

Step 1: Waste Segregation and Collection

o Collect waste Rizatriptan N-oxide, including contaminated materials (e.g., gloves, wipes,
weighing paper), in a designated, compatible, and properly sealed waste container.

e The container must be clearly labeled as "Hazardous Waste" and should identify the
contents, including "Rizatriptan N-oxide." In many regions, hazardous pharmaceutical
waste is collected in black containers.

Step 2: Spill Management

 In the event of a spill, evacuate the area and ensure adequate ventilation.
o Wear the full PPE as described in Section 2.

e Avoid the formation of dust.

o Carefully sweep or shovel the spilled solid material.

o Collect the spilled material and any contaminated cleaning supplies into the designated
hazardous waste container.

e Do not allow the product to enter drains or waterways.
Step 3: Storage Pending Disposal

» Store the sealed hazardous waste container in a secure, designated area away from
incompatible materials.

» The storage area should be cool, dry, and well-ventilated.
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Step 4: Final Disposal

» Arrange for the collection of the hazardous waste by a licensed and certified hazardous
material disposal company.

e Ensure that a hazardous waste manifest is completed to track the waste from generation to
its final treatment and disposal, as required by the EPA and Department of Transportation
(DOT).

e The standard and required method for treating hazardous pharmaceutical waste is high-
temperature incineration at a permitted facility.

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of Rizatriptan N-oxide.
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Caption: Workflow for the safe disposal of Rizatriptan N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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